Cas no 105770-93-2 (2-Butanone,4-[2,3-dihydro-5-(phenylmethyl)-2-thioxo-1H-benzimidazol-1-yl]-)

• Product Name: 2-Butanone,4-[2,3-dihydro-5-(phenylmethyl)-2-thioxo-1H-benzimidazol-1-yl]-
• CAS No: 105770-93-2
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 1164182
• Update Time: 2024-07-26

2-Butanone,4-[2,3-dihydro-5-(phenylmethyl)-2-thioxo-1H-benzimidazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-[2,3-dihydro-5-(phenylmethyl)-2-thioxo-1H-benzimidazol-1-yl]-
• 2-Butanone, 4-[2,3-dihydro-5-(phenylmethyl)-2-thioxo-1H-benzimidazol-1-yl]-

• Inchi： 1S/C18H18N2OS/c1-13(21)9-10-20-17-8-7-15(12-16(17)19-18(20)22)11-14-5-3-2-4-6-14/h2-8,12H,9-11H2,1H3,(H,19,22)
• InChI Key： INOGMAWQGIMIEM-UHFFFAOYSA-N
• SMILES： CC(=O)CCN1C(=S)NC2=CC(CC3=CC=CC=C3)=CC=C21

Computed Properties

• Exact Mass: 310.11414

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 475.4±55.0 °C(Predicted)
• PSA: 32.34
• pka: 11.06±0.30(Predicted)